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Compound of Interest

Compound Name: Alline

cat. No.: B1149212

Alliin: Physicochemical Properties

Alliin is a sulfoxide that is a natural constituent of fresh garlic. It is a derivative of the amino acid
cysteine. This technical guide provides key physicochemical data for alliin, specifically its CAS
number and molecular weight.

Physicochemical Data

The fundamental identifiers and properties of alliin are summarized below.

Parameter Value Reference
CAS Number 556-27-4 [11[2][3][4]
Alternate CAS Number 17795-26-5 (for L-(+)-Alliin)

Molecular Weight 177.22 g/mol [L1[2113114]
Molecular Formula C6H11NO3S [1]1[3][4]

Note: While 556-27-4 is the most frequently cited CAS number for alliin, 17795-26-5 is also
referenced for the L-(+)-enantiomer.

Data Visualization

The following diagram illustrates the relationship between Alliin and its key identifiers.
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Caption: Relationship between Alliin and its CAS number and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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